Cas no 94849-08-8 (5-(Phenylethynyl)naphthalene-1,4-dione)

• Product Name: 5-(Phenylethynyl)naphthalene-1,4-dione
• CAS No: 94849-08-8
• MF: C₁₈H₁₀O₂
• MW: 258.27080488205
• CID: 2818423
• PubChem ID: 13308311
• Update Time: 2025-04-21

5-(Phenylethynyl)naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 94849-08-8
• DTXSID20536159
• 5-phenylethynyl-1,4-naphthoquinone
• DTXCID20486948
• CHEMBL4163114
• 5-(Phenylethynyl)naphthalene-1,4-dione

• Inchi： 1S/C18H10O2/c19-16-11-12-17(20)18-14(7-4-8-15(16)18)10-9-13-5-2-1-3-6-13/h1-8,11-12H
• InChI Key： OOUQMODVMFWFJL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=C(C#CC3C=CC=CC=3)C=21)=O

Computed Properties

• Exact Mass: 258.068079557Da
• Monoisotopic Mass: 258.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų